Cas no 2137652-16-3 (Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl-)

• Product Name: Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl-
• CAS No: 2137652-16-3
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 5297520
• Update Time: 2025-05-19

Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• {[2-(difluoromethyl)cyclopropyl]methyl}(ethyl)amine
• N-[[2-(difluoromethyl)cyclopropyl]methyl]ethanamine
• Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl-

• Inchi： 1S/C7H13F2N/c1-2-10-4-5-3-6(5)7(8)9/h5-7,10H,2-4H2,1H3
• InChI Key： LKLPGJDIDPSHNS-UHFFFAOYSA-N
• SMILES： FC(C1CC1CNCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• XLogP3: 1.7
• Topological Polar Surface Area: 12

Additional information on Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl-

Comprehensive Overview of Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl- (CAS No. 2137652-16-3)

In the realm of organic chemistry and pharmaceutical research, Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl- (CAS No. 2137652-16-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropane backbone and difluoromethyl substitution, represents a promising candidate for various synthetic and medicinal chemistry endeavors. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and material science, aligning with the growing demand for fluorinated compounds and small-molecule building blocks.

The molecular structure of Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl- features a cyclopropane ring, a three-membered carbon cycle known for its ring strain and reactivity. The incorporation of a difluoromethyl group (-CF2H) enhances the compound's lipophilicity and metabolic stability, making it a valuable motif in the design of bioactive molecules. The N-ethyl substituent further modulates its physicochemical properties, influencing solubility and binding affinity. These attributes have spurred interest in its potential as a pharmacophore or intermediate in the synthesis of more complex molecules.

Recent trends in chemical research highlight the importance of fluorine-containing compounds, driven by their ability to improve drug efficacy and reduce side effects. Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl- fits into this narrative, as its difluoromethyl group can mimic hydrogen-bonding interactions while offering enhanced stability. This has led to its exploration in central nervous system (CNS) drug development, where fluorine atoms are often employed to optimize blood-brain barrier penetration. Additionally, its potential role in agrochemical formulations is under investigation, given the rising demand for eco-friendly pesticides with improved target specificity.

Synthetic accessibility is another key advantage of Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl-. The compound can be prepared through well-established routes involving cyclopropanation and fluorination reactions, making it a practical choice for industrial-scale production. Its compatibility with modern catalytic methods and green chemistry principles further enhances its appeal, particularly in light of the increasing emphasis on sustainable chemical processes. Researchers are also investigating its use in click chemistry and bioconjugation, where its reactive amine group serves as a handle for further functionalization.

The versatility of Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl- extends to material science, where its rigid cyclopropane core and fluorine atoms contribute to the development of advanced polymers and coatings. These materials often exhibit superior thermal stability and chemical resistance, addressing the needs of industries such as electronics and aerospace. Furthermore, the compound's potential as a ligand in catalytic systems is being explored, with preliminary studies suggesting its utility in asymmetric synthesis and transition-metal catalysis.

As the scientific community continues to uncover new applications for Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl-, its commercial availability and regulatory status remain critical considerations. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing demand from academic and industrial researchers. Quality control and standardization are paramount, given its use in high-value applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its purity and structural integrity.

In conclusion, Cyclopropanemethanamine, 2-(difluoromethyl)-N-ethyl- (CAS No. 2137652-16-3) stands out as a multifaceted compound with broad-ranging implications across chemistry and allied fields. Its unique combination of a strained ring system, fluorine substituents, and amine functionality positions it as a valuable tool for innovation. Whether in drug discovery, agrochemicals, or advanced materials, this compound exemplifies the convergence of structural ingenuity and practical utility, making it a subject of enduring interest in the scientific community.